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Compound of Interest

Compound Name:
1-Bromo-3-isopropoxy-5-

methoxybenzene

Cat. No.: B594788 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Bromo-3-isopropoxy-5-
methoxybenzene was not readily available. The following guidance is based on the safety

data for structurally similar compounds, including 1-Bromo-3,5-dimethoxybenzene and other

halogenated aromatic ethers. Researchers should always consult with their institution's

Environmental Health and Safety (EHS) department for specific handling and disposal

requirements and exercise caution.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of 1-Bromo-3-
isopropoxy-5-methoxybenzene. It is intended for laboratory personnel, including researchers,

scientists, and drug development professionals.

Hazard Identification and Classification
Based on analogous compounds, 1-Bromo-3-isopropoxy-5-methoxybenzene is anticipated

to be a combustible solid and may cause skin and serious eye irritation. Inhalation of dust or

vapors may cause respiratory irritation.
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Hazard Category Classification

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Combustibility Combustible Solid

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety.

Protection Type Recommended Equipment

Eye Protection
Chemical safety goggles or a face shield should

be worn to protect against splashes.[1]

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber)

are essential.[2] Always inspect gloves for

integrity before use and wash hands thoroughly

after handling.

Body Protection

A laboratory coat must be worn. For tasks with a

higher risk of splashing, a chemical-resistant

apron is recommended.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1]

If dust or aerosols are generated and ventilation

is inadequate, a NIOSH-approved respirator

(e.g., N95) may be necessary.

Operational Plan: Handling and Storage
Engineering Controls:

Always handle 1-Bromo-3-isopropoxy-5-methoxybenzene within a certified chemical fume

hood to minimize inhalation exposure.
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Ensure that an eyewash station and an emergency shower are readily accessible in the

immediate work area.[1]

Handling Procedures:

Don all required PPE before handling the compound.

Weigh and transfer the chemical within the fume hood.

Avoid the formation of dust and aerosols.

Keep containers tightly closed when not in use.

Wash hands thoroughly with soap and water after handling is complete.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, strong acids, and strong bases.[1]

Keep containers tightly sealed to prevent contamination and leakage.

Disposal Plan
Waste Segregation and Collection:

All waste containing 1-Bromo-3-isopropoxy-5-methoxybenzene, including contaminated

lab supplies (e.g., gloves, pipette tips, and paper towels), must be treated as hazardous

waste.

Collect solid and liquid waste in separate, clearly labeled, and sealed containers.

Halogenated organic waste should not be mixed with non-halogenated waste streams.

Disposal Pathway:

Dispose of all chemical waste through your institution's licensed hazardous waste disposal

service.
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Do not dispose of this chemical down the drain or in regular trash.

Emergency Preparedness Plan
Spill Response:

Minor Spill: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand, or

earth). Collect the absorbed material into a labeled hazardous waste container.

Major Spill: Evacuate the immediate area and alert others. If flammable, remove all ignition

sources. Contact your institution's EHS department immediately.

Personnel Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water for at least 15 minutes. If skin irritation occurs, seek medical attention.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Visual Workflow Guides
The following diagrams illustrate the standard operating procedures for handling 1-Bromo-3-
isopropoxy-5-methoxybenzene and the appropriate response to an accidental spill.
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Standard Operating Procedure for Handling 1-Bromo-3-isopropoxy-5-methoxybenzene

Preparation

Handling

Cleanup and Disposal

Don Personal Protective Equipment (PPE)

Verify Fume Hood Functionality

Weigh and Transfer Chemical in Fume Hood

Perform Experimental Procedure

Tightly Seal Container After Use

Decontaminate Glassware and Work Surfaces

Segregate and Label Halogenated Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 1-Bromo-3-isopropoxy-5-methoxybenzene.
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Emergency Response Protocol for a Spill

Minor Spill Response Major Spill Response

Spill Detected

Assess Spill Size and Risk

Minor Spill Major Spill

Alert Personnel in Immediate Area

Yes

Evacuate the Area

Yes

Absorb Spill with Inert Material

Collect Waste into Labeled Container

Clean and Decontaminate the Area

Remove Ignition Sources

Contact Institutional EHS

Restrict Access to the Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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